Cas no 1805419-86-6 (2-Bromo-3-cyano-4-iodophenylacetic acid)

• Product Name: 2-Bromo-3-cyano-4-iodophenylacetic acid
• CAS No: 1805419-86-6
• MF: C₉H₅BrINO₂
• MW: 365.94997382164
• CID: 4964426
• Update Time: 2025-06-09

2-Bromo-3-cyano-4-iodophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-4-iodophenylacetic acid

• Inchi： 1S/C9H5BrINO2/c10-9-5(3-8(13)14)1-2-7(11)6(9)4-12/h1-2H,3H2,(H,13,14)
• InChI Key： DCRXQDKQMYSMEM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1C#N)Br)CC(=O)O

Computed Properties

• Exact Mass: 364.85484 g/mol
• Monoisotopic Mass: 364.85484 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1
• Molecular Weight: 365.95

Additional information on 2-Bromo-3-cyano-4-iodophenylacetic acid

Recent Advances in the Application of 2-Bromo-3-cyano-4-iodophenylacetic Acid (CAS: 1805419-86-6) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-cyano-4-iodophenylacetic acid (CAS: 1805419-86-6) has emerged as a versatile intermediate in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This compound, characterized by the presence of bromo, cyano, and iodo substituents on a phenylacetic acid backbone, has been increasingly utilized in the synthesis of bioactive molecules and as a building block for drug discovery. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-3-cyano-4-iodophenylacetic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers employed a palladium-catalyzed cross-coupling strategy to functionalize the iodo group, enabling the rapid assembly of diverse compound libraries. The resulting molecules exhibited promising activity against specific oncogenic targets, with IC50 values in the low micromolar range.

In the field of antimicrobial drug development, a recent patent application (WO2023056789) disclosed the use of 2-Bromo-3-cyano-4-iodophenylacetic acid derivatives as potent inhibitors of bacterial efflux pumps. The structural modifications introduced at the bromo and cyano positions were found to significantly enhance the compounds' ability to overcome multidrug resistance in Gram-negative pathogens. This finding represents a significant advancement in addressing the global challenge of antibiotic resistance.

The compound's unique reactivity has also been exploited in chemical biology applications. A 2024 study in ACS Chemical Biology reported the development of 2-Bromo-3-cyano-4-iodophenylacetic acid-based probes for selective protein labeling. The researchers took advantage of the orthogonal reactivity of the halogen substituents to create multifunctional probes capable of simultaneous target engagement and fluorescent labeling, enabling real-time monitoring of biological processes.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of 2-Bromo-3-cyano-4-iodophenylacetic acid. A 2023 publication in Organic Process Research & Development described an improved synthetic route that increases yield while reducing the formation of byproducts. The new protocol employs continuous flow chemistry techniques, which not only enhance safety when handling this potentially hazardous compound but also improve scalability for industrial applications.

Looking forward, the unique structural features of 2-Bromo-3-cyano-4-iodophenylacetic acid continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a starting material for the synthesis of covalent inhibitors. As the understanding of its reactivity and biological applications deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.